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Compound of Interest

Compound Name: 3-Morpholinobenzanthrone

Cat. No.: B1608841

An In-depth Technical Guide to 3-Morpholinobenzanthrone

Introduction

3-Morpholinobenzanthrone is a fluorescent dye belonging to the benzanthrone class of
compounds. Its chemical structure incorporates a morpholine moiety attached to the
benzanthrone core, which imparts specific spectroscopic and chemical properties. This guide
provides a comprehensive overview of its chemical properties, synthesis, experimental
protocols, and known applications, tailored for researchers and professionals in chemical and
biomedical fields. The molecule is noted for its utility as a fluorescent probe, particularly in the
study of cell membranes.[1]

Chemical and Physical Properties

The fundamental chemical and physical properties of 3-Morpholinobenzanthrone are
summarized below. These properties are essential for its handling, application in experimental
setups, and for the development of derivatives.
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Property Value

CAS Number 299927-47-2[1][2]

Molecular Formula C21H17NO2

Molecular Weight 315.4 g/mol [2]

Appearance Dark red powder[1]

Solubility Soluble in DMSO, ethanol, methanol[1]

Spectroscopic Properties

The fluorescence of 3-Morpholinobenzanthrone is a key characteristic, making it valuable for
various detection and imaging applications. Its solvatochromic properties, where the emission
spectrum is sensitive to the polarity of the solvent, are also a notable feature.[3]

Spectroscopic Property Wavelength (nm) Conditions
Excitation Maximum (Aex) 439 In dimethyl sulfide[1]
Emission Maximum (Aem) 632 In dimethyl sulfide[1]

Synthesis and Experimental Protocols

The synthesis of 3-Morpholinobenzanthrone and its derivatives typically involves the
nucleophilic substitution of a halogenated benzanthrone precursor. The protocols provided are
based on established methods for analogous compounds.[3]

Synthesis of 3-Morpholinobenzanthrone

The synthesis is achieved via a nucleophilic aromatic substitution reaction. A common
precursor, 3-bromobenzanthrone, is reacted with morpholine. The electron-withdrawing nature
of the benzanthrone core facilitates the displacement of the bromine atom by the morpholine
nucleophile.
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Caption: Synthetic workflow for 3-Morpholinobenzanthrone.
Experimental Protocol:

e Reaction Setup: In a 25 mL round-bottom flask, combine 3-bromobenzanthrone (1
equivalent) and morpholine (excess, e.g., 6 equivalents).

e Solvent Addition: Add 1-methyl-2-pyrrolidone as the solvent to the flask.

» Heating: Heat the reaction mixture to between 90-100 °C for 2—3 hours.[3] The reaction
progress can be monitored using thin-layer chromatography (TLC).
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» Precipitation: After cooling the mixture to room temperature, add a mixture of ethanol and
water to precipitate the crude product.[3]

« Filtration: Filter the precipitate and dry it thoroughly.

 Purification: Dissolve the resulting solid in a suitable solvent like dichloromethane and purify
it using column chromatography on silica gel.[3]

Characterization Methods

To confirm the identity and purity of the synthesized 3-Morpholinobenzanthrone, standard
analytical techniques are employed.

Protocol: Nuclear Magnetic Resonance (NMR) Spectroscopy

o Sample Preparation: Dissolve a small amount of the purified product in a deuterated solvent
(e.g., CDCls).

o Data Acquisition: Acquire *H and 3C NMR spectra.

e Analysis: The *H NMR spectrum is expected to show characteristic signals for the
morpholine protons (typically triplets around 3.2 ppm and 3.9 ppm) and complex aromatic
signals for the benzanthrone core.[3] The integration of these signals should correspond to
the number of protons in the structure.[2]

Protocol: X-ray Crystallography

e Crystal Growth: Grow single crystals of the compound by slow evaporation from a suitable
solvent (e.g., dichloromethane or toluene).[3]

o Data Collection: Perform X-ray diffraction analysis on a suitable single crystal.

 Structure Elucidation: The resulting data can be used to determine the precise three-
dimensional molecular structure, including bond lengths, angles, and crystal packing
information.[3]

Biological Significance and Applications
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While research into the specific biological activities of 3-Morpholinobenzanthrone is ongoing,
its utility as a fluorescent probe is established. The broader classes of benzanthrones and
benzophenones, to which it belongs, are known for a wide range of biological effects.

e Fluorescent Probe: 3-Morpholinobenzanthrone has been utilized to characterize structural
and functional changes in cell membranes.[1] Its fluorescence properties can report on the
local environment, making it a sensitive tool for detecting pathological changes at the cellular
level.[1]

» Potential Bioactivities: The benzophenone and benzanthrone scaffolds are present in
numerous natural and synthetic compounds that exhibit significant biological activities,
including antifungal, antimicrobial, antioxidant, antiviral, and cytotoxic properties.[4][5] Some
3-aminobenzophenone derivatives have been investigated as potent antimitotic agents that
inhibit tubulin polymerization.[6]
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Caption: Relationship between structure, properties, and applications.

Conclusion

3-Morpholinobenzanthrone is a specialized fluorescent compound with established utility in
biophysical research. Its synthesis is achievable through standard organic chemistry
techniques, and its well-defined spectroscopic properties make it a valuable tool. The broader
biological potential of the benzanthrone chemical family suggests that 3-
Morpholinobenzanthrone and its derivatives may warrant further investigation for applications
in drug development and medicinal chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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